Cas no 2361634-15-1 (4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid)

• Product Name: 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid
• CAS No: 2361634-15-1
• MF: C₂₅H₂₁NO₅
• MW: 415.437947034836
• CID: 6340348
• PubChem ID: 139026847
• Update Time: 2025-06-29

4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)oxy]benzoic acid
• EN300-6766917
• Z3654235362
• 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid
• 2361634-15-1

• Inchi： 1S/C25H21NO5/c27-24(28)16-9-11-17(12-10-16)31-18-13-26(14-18)25(29)30-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,18,23H,13-15H2,(H,27,28)
• InChI Key： YCMNBAWPOFTVNU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 415.14197277g/mol
• Monoisotopic Mass: 415.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid

4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid (CAS No. 2361634-15-1)

4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid (CAS No. 2361634-15-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Azetidine-3-carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules, particularly those involved in the development of novel therapeutics and diagnostic agents.

The structure of 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid features a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an azetidine ring, which is further functionalized with a benzoic acid moiety. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making this compound an essential building block in the synthesis of complex peptides and peptidomimetics.

Recent studies have highlighted the importance of 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The unique combination of the Fmoc protecting group and the azetidine ring provides a flexible platform for further chemical modifications, enabling researchers to tailor the compound's properties for specific therapeutic applications.

In addition to its therapeutic potential, 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid has also been explored for its use in diagnostic imaging. A research team from the University of California, San Francisco, reported that certain derivatives of this compound can be labeled with radiotracers, allowing for non-invasive imaging of specific biological processes. This application has significant implications for early disease detection and monitoring treatment efficacy.

The synthesis of 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid involves several well-established chemical reactions. The initial step typically involves the formation of the azetidine ring through a ring-closing metathesis reaction, followed by the introduction of the Fmoc protecting group via nucleophilic substitution. The final step involves the attachment of the benzoic acid moiety through an esterification or amidation reaction. These synthetic routes are highly reproducible and can be scaled up for industrial production.

The stability and solubility properties of 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid have been extensively studied. It is generally stable under standard laboratory conditions and can be stored at room temperature without significant degradation. However, care should be taken to avoid exposure to strong acids or bases, which can lead to deprotection or other unwanted side reactions. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various chemical reactions and biological assays.

In conclusion, 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]oxybenzoic acid (CAS No. 2361634-15-1) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an essential tool for researchers developing new therapeutics and diagnostic agents. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.